Cas no 1048925-07-0 (1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid)

• Product Name: 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• CAS No: 1048925-07-0
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• MDL: MFCD07186518
• CID: 1073406
• PubChem ID: 3163612
• Update Time: 2025-08-05

1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-Ethyl-3',5'-dimethyl-1H,1'H-[3,4']bipyrazolyl-5-carboxylic acid
• 1'-ethyl-3',5'-dimethyl-1H,1'H-3,4'-bipyrazole-5-carboxylic acid
• 3-(1-ethyl-3,5-dimethylpyrazol-4-yl)pyrazole-5-carboxylic acid
• AC1MKV0C
• BB_SC-3907
• BB_SC-4074
• CTK6F0757
• MolPort-000-831-521
• MolPort-000-845-847
• 1'-ethyl-3',5'-dimethyl-1'H,2H-3,4'-bipyrazole-5-carboxylic acid
• 5-(1-ethyl-3,5-dimethyl-4-pyrazolyl)-2H-pyrazole-3-carboxylic acid
• 5-(1-ethyl-3,5-dimethylpyrazol-4-yl)-2H-pyrazole-3-carboxylic acid
• 5-(1-ethyl-3,5-dimethyl-pyrazol-4-yl)-2H-pyrazole-3-carboxylic acid
• 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid
• 1'-ETHYL-3',5'-DIMETHYL-2H-[3,4'-BIPYRAZOLE]-5-CARBOXYLIC ACID
• ALBB-028636
• EN300-41420
• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• VS-03338
• G43162
• [4,5'-bi-1H-pyrazole]-3'-carboxylic acid, 1-ethyl-3,5-dimethyl-
• F2130-0021
• 1048925-07-0
• AKOS000269351
• STK392481
• MFCD07186518
• 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylicacid
• SR-01000368695-1
• 3-(1-ethyl-3,5-dimethylpyrazol-4-yl)-1H-pyrazole-5-carboxylic acid
• SR-01000368695
• HMS3469M15
• BBL012420
• AKOS003672785
• Z228590118
• AKOS BBS-00007040
• ASINEX-REAG BAS 12913462

• MDL： MFCD07186518
• Inchi： 1S/C11H14N4O2/c1-4-15-7(3)10(6(2)14-15)8-5-9(11(16)17)13-12-8/h5H,4H2,1-3H3,(H,12,13)(H,16,17)
• InChI Key： MYUXPJBRMDDBIF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C(C)=NN(CC)C=2C)=NN1)=O

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 475.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid

Comprehensive Overview of 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid (CAS No. 1048925-07-0)

The compound 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid (CAS No. 1048925-07-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its bipyrazole core, combined with a carboxylic acid functional group, makes it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid has surged due to their role in developing small-molecule therapeutics. This compound’s ethyl and dimethyl substitutions enhance its lipophilicity, improving membrane permeability—a critical factor in optimizing drug candidates. Its carboxylic acid moiety further allows for derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

The synthesis of CAS No. 1048925-07-0 typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods align with the growing emphasis on green chemistry, a trending topic in scientific communities aiming to reduce environmental impact.

From a pharmacological perspective, bipyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties. While 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid itself is under investigation, its structural analogs have shown promise in preclinical studies. For instance, similar compounds have been reported to inhibit cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs).

In agrochemistry, this compound’s potential as a pesticide intermediate is being explored. Its heterocyclic framework could contribute to the development of next-generation crop protection agents with improved efficacy and reduced toxicity. This aligns with the global push toward sustainable agriculture, another hot topic among researchers and policymakers.

Analytical characterization of CAS No. 1048925-07-0 involves techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound’s identity and purity, which are crucial for regulatory compliance and further applications. The rise of AI-driven analytical tools has also streamlined this process, offering faster and more accurate data interpretation.

Given the increasing interest in personalized medicine and targeted therapies, 1'-ethyl-3',5'-dimethyl-1H,1'H-[3,4'-bipyrazole]-5-carboxylic acid could play a pivotal role in designing customized treatments. Its modular structure allows for precise modifications to enhance selectivity and reduce off-target effects—a key consideration in modern drug development.

In conclusion, CAS No. 1048925-07-0 represents a promising scaffold in both pharmaceutical and agrochemical research. Its unique bipyrazole-carboxylic acid hybrid structure, combined with its synthetic versatility, positions it as a valuable tool for addressing contemporary challenges in health and agriculture. As research progresses, this compound may unlock new opportunities in biomedical innovation and sustainable chemistry.